5,6-Dimethylpyridazin-3-amine

• IUPAC Name: 5,6-dimethylpyridazin-3-amine
• InChI: InChI=1S/C6H9N3/c1-4-3-6(7)9-8-5(4)2/h3H,1-2H3,(H2,7,9)
• InChI Key: FWUNCMRZTFCAAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1C)N
• Molecular Formula: C6H9N3
• Molecular Weight: 123.16 g/mol
• CAS RN: 17551-35-8

Description

5,6-Dimethylpyridazin-3-amine is a chemical compound with the molecular formula C6H9N3. It is used in various scientific and industrial applications.

Molecular Structure Analysis

The molecular weight of this compound is 123.16. Its molecular formula is C6H9N3. The InChI key for this compound is FWUNCMRZTFCAAD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Its melting point is between 220-223 degrees Celsius. More specific physical and chemical properties are not available in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

5,6-Dimethylpyridazin-3-amine is a versatile compound extensively studied for its potential in various fields of chemistry and pharmacology. Pattison et al. (2009) describe how derivatives of pyridazinone, like this compound, can be synthesized through sequential nucleophilic aromatic substitution processes. This method is crucial for generating polyfunctional systems with potential applications in drug discovery. Specifically, they note that the reaction of 4,5,6-trifluoropyridazin-3(2H)-one with nitrogen nucleophiles leads to a mixture of aminated products, indicating the potential of these compounds in the synthesis of complex molecular structures (Pattison et al., 2009).

Molecular Properties and Analysis

Aysha Fatima et al. (2021) explored the properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one, a derivative of Dimedone, which is closely related to this compound. Their research utilized various spectroscopic methods like NMR, FT-Raman, FT-IR, and UV-Visible, along with Density Functional Theory (DFT) for theoretical analysis. The study's comprehensive approach in understanding the molecular properties, charge distribution, and interactions of this compound underscores its significance in scientific research (Fatima et al., 2021).

Applications in Novel Synthesis Methods

The versatility of this compound is further exemplified by its use in creating novel synthetic pathways. For instance, Gulevskaya et al. (2001) demonstrated how 6,8-Dimethylpyrimido[4,5-c]pyridazine-5,7(6H,8H)-dione, a related compound, reacts with secondary amines to produce derivatives through a novel method of pyrrole-ring annulation. This tandem SNH–SNH process underscores the potential of this compound in facilitating the development of new synthetic methodologies (Gulevskaya et al., 2001).

Safety and Hazards

The safety information for 5,6-Dimethylpyridazin-3-amine indicates that it is potentially dangerous. The hazard statements include H302, H312, H315, H318, H332, and H335. Precautionary measures should be taken when handling this compound.

Mechanism of Action

5,6-Dimethylpyridazin-3-amine is a chemical compound with the molecular formula C6H9N3 . It is used in various scientific and industrial applications.

Mode of Action

It is known that this compound is extensively used in synthetic chemistry.

Biochemical Pathways

This compound is involved in creating novel synthetic pathways. For instance, Gulevskaya et al. (2001) demonstrated how a related compound reacts with secondary amines to yield derivatives through a new pyrrole ring annulation method.

Result of Action

Its role in synthetic chemistry suggests that it may contribute to the formation of new compounds through specific reactions.

Action Environment

It is known that this compound is a powder at room temperature and its melting point is between 220-223 degrees celsius.